2,5-Dioxo-7-(3,4,5-trimethoxyphenyl)-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid

Specification

• Molecular Formula: C19H19NO7
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 2,5-dioxo-7-(3,4,5-trimethoxyphenyl)-1,6,7,8-tetrahydroquinoline-3-carboxylic acid
• Standard InChI: InChI=1S/C19H19NO7/c1-25-15-6-10(7-16(26-2)17(15)27-3)9-4-13-11(14(21)5-9)8-12(19(23)24)18(22)20-13/h6-9H,4-5H2,1-3H3,(H,20,22)(H,23,24)
• Standard InChI Key: CMKSIMVJKNDLRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2CC3=C(C=C(C(=O)N3)C(=O)O)C(=O)C2

Introduction

2,5-Dioxo-7-(3,4,5-trimethoxyphenyl)-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid is a complex organic compound belonging to the class of heterocyclic compounds, specifically quinolines. Quinolines are known for their presence in numerous natural products and synthetic pharmaceuticals, showcasing a wide range of biological activities and potential applications in medicinal chemistry.

Synthesis Methods

The synthesis of 2,5-Dioxo-7-(3,4,5-trimethoxyphenyl)-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid involves complex organic reactions. While specific methods are not detailed in available literature, similar compounds often require the use of specific reagents and catalysts to facilitate certain steps in the synthesis. Techniques such as NMR spectroscopy and mass spectrometry are crucial for monitoring reaction progress and confirming product identity.

Potential Applications

This compound has potential applications in pharmaceuticals due to its unique structure, which may confer biological activity. It could be explored for use in drug development targeting diseases influenced by inflammation or cancer pathways. Additionally, its chemical properties make it a candidate for research in organic synthesis and materials science.

Comparison with Related Compounds

Below is a comparison table highlighting some key features of related compounds:

Compound Name	Molecular Formula	Molecular Weight	Key Features
2,5-Dioxo-7-(3,4,5-trimethoxyphenyl)-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid	Not specified	Not specified	Dioxo group, trimethoxyphenyl substituent
Methyl 2,5-dioxo-7-(3,4,5-trimethoxyphenyl)-1,2,5,6,7,8-hexahydroquinoline-3-carboxylate	C20H21NO7	Approximately 391.4 g/mol	Hexahydroquinoline core, dioxo group, trimethoxyphenyl substituent
2-(2-hydroxyphenyl)-N-(3-methoxyphenyl)acetamide	Not specified	273.31 g/mol	Contains hydroxyl and methoxy groups
2-(2-methylthiazol-4-yl)-N-(3-methoxyphenyl)acetamide	Not specified	272.30 g/mol	Features thiazole ring
Methyl [2-(4-methoxyphenyl)-6-methylthiazol-4(5H)-one] acetate	Not specified	233.24 g/mol	Includes methoxy and thiazole functionalities

Research Findings and Future Directions

Detailed mechanistic studies on 2,5-Dioxo-7-(3,4,5-trimethoxyphenyl)-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid would require further investigation into its pharmacodynamics and pharmacokinetics. Relevant data should be gathered from experimental studies or literature reviews focusing on similar compounds. Interaction studies are crucial for understanding how this compound interacts with biological systems, which may provide insights into its potential therapeutic applications.